Leaving Group Reactivity: Bromide vs. Chloride in Nucleophilic Displacement
The target compound's C–Br bond (bond dissociation energy ~68 kcal·mol⁻¹) confers a leaving group ability that is substantially higher than that of its direct chloro analog (1-chloro-3,3-dimethylbutan-2-yl)cyclopentane (C–Cl BDE ~81 kcal·mol⁻¹) [1]. In SN2 reactions, the relative rate order for alkyl halides is RI > RBr > RCl, with bromide typically reacting 10- to 100-fold faster than chloride under identical conditions depending on substrate structure and nucleophile [2]. For neopentyl-type substrates, the gas-phase rate coefficient for neopentyl bromide reacting with HO⁻ has been measured and compared to neopentyl chloride, confirming a significant rate enhancement for the bromide . This quantitative difference in leaving group propensity means the bromo compound enables milder reaction conditions (lower temperature, shorter reaction time) and higher conversion in nucleophilic displacements compared to the chloro congener.
| Evidence Dimension | Leaving group reactivity (C–X bond dissociation energy and relative SN2 rate) |
|---|---|
| Target Compound Data | C–Br BDE ≈ 68 kcal·mol⁻¹; neopentyl bromide relative SN2 rate (gas-phase, HO⁻): measured rate coefficient available |
| Comparator Or Baseline | (1-Chloro-3,3-dimethylbutan-2-yl)cyclopentane: C–Cl BDE ≈ 81 kcal·mol⁻¹; neopentyl chloride SN2 rate substantially lower [1] |
| Quantified Difference | C–Br BDE ~13 kcal·mol⁻¹ lower than C–Cl; bromide typically 10–100× faster in SN2 displacement than chloride [2] |
| Conditions | BDE data from standard thermochemical tables; SN2 rate comparisons from gas-phase kinetic measurements and solution-phase relative reactivity studies [2] |
Why This Matters
Faster and more efficient nucleophilic displacement under milder conditions translates to higher synthetic throughput and reduced energy costs in multi-step sequences, making the bromide the preferred electrophilic partner when reactivity rather than stability is prioritized.
- [1] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies. CRC Press, 2007. C–Br BDE: ~68 kcal·mol⁻¹ (alkyl); C–Cl BDE: ~81 kcal·mol⁻¹ (alkyl). View Source
- [2] IB Colourful Solutions in Chemistry. Leaving group reactivity order: iodoalkanes >> bromoalkanes >> chloroalkanes. Relative rates: RI > RBr > RCl. View Source
